Cas no 1805949-33-0 (2-Bromo-6-nitroisonicotinamide)

• Product Name: 2-Bromo-6-nitroisonicotinamide
• CAS No: 1805949-33-0
• MF: C₆H₄BrN₃O₃
• MW: 246.018260002136
• CID: 4803058
• Update Time: 2025-07-02

2-Bromo-6-nitroisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-nitroisonicotinamide

• Inchi： 1S/C6H4BrN3O3/c7-4-1-3(6(8)11)2-5(9-4)10(12)13/h1-2H,(H2,8,11)
• InChI Key： OHLHNQDPAINUTB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(N)=O)=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 0.9
• Topological Polar Surface Area: 102

Additional information on 2-Bromo-6-nitroisonicotinamide

Introduction to 2-Bromo-6-nitroisonicotinamide (CAS No. 1805949-33-0)

2-Bromo-6-nitroisonicotinamide, identified by the Chemical Abstracts Service Number (CAS No.) 1805949-33-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of heterocyclic amides, featuring a brominated and nitro-substituted isonicotinamide core. The structural motifs present in this molecule make it a valuable scaffold for developing novel therapeutic agents, particularly in addressing complex biological targets.

The synthesis and application of 2-Bromo-6-nitroisonicotinamide have been explored in several cutting-edge research studies, demonstrating its potential as an intermediate in the creation of bioactive molecules. The presence of both bromine and nitro functional groups provides unique reactivity, enabling further chemical modifications through cross-coupling reactions, nucleophilic substitutions, or reduction strategies. These attributes have positioned this compound as a versatile building block in the synthesis of pharmacophores targeting various diseases.

In recent years, the pharmaceutical industry has shown increasing interest in isonicotinamide derivatives due to their broad spectrum of biological activities. 2-Bromo-6-nitroisonicotinamide has been investigated for its potential role in modulating enzyme inhibition and receptor binding interactions. Specifically, studies have highlighted its interaction with enzymes involved in metabolic pathways and signal transduction cascades, suggesting its utility in developing treatments for inflammatory disorders, infectious diseases, and cancer.

One notable area of research involves the use of 2-Bromo-6-nitroisonicotinamide as a precursor in the synthesis of kinase inhibitors. Kinases are critical enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. The bromine substituent on the isonicotinamide ring enhances electrophilicity, making it an ideal candidate for palladium-catalyzed cross-coupling reactions that introduce aryl or heteroaryl groups. Such modifications can fine-tune the binding affinity and selectivity of the resulting compounds toward specific kinase targets.

Furthermore, the nitro group in 2-Bromo-6-nitroisonicotinamide serves as a versatile handle for further functionalization. Nitroreduction can convert the nitro group into an amine, expanding the chemical space available for derivatization. This transformation has been exploited in generating analogs with enhanced solubility or altered pharmacokinetic profiles. Such modifications are essential for improving drug-like properties, including bioavailability and metabolic stability.

The compound’s relevance extends to antimicrobial applications as well. Emerging evidence suggests that isonicotinamide derivatives exhibit activity against resistant bacterial strains by interfering with essential bacterial enzymes or metabolic processes. The structural features of 2-Bromo-6-nitroisonicotinamide, including its aromatic system and polar functional groups, contribute to its ability to disrupt bacterial cell wall synthesis or DNA replication mechanisms. This makes it a promising candidate for developing novel antibiotics or antifungal agents.

Advances in computational chemistry have further accelerated the exploration of 2-Bromo-6-nitroisonicotinamide as a drug discovery scaffold. Molecular docking studies have been conducted to predict its binding interactions with protein targets such as transcription factors and cytochrome P450 enzymes. These virtual screening approaches have identified lead compounds with high binding affinities, which can then be optimized through structure-based drug design strategies.

The synthetic methodologies employed in preparing 2-Bromo-6-nitroisonicotinamide also reflect contemporary trends in organic synthesis. Modern techniques such as transition-metal catalysis and flow chemistry have been utilized to enhance yield and scalability while minimizing environmental impact. Such innovations align with green chemistry principles and underscore the compound’s suitability for industrial-scale production.

Future directions in research may involve exploring the stereochemical aspects of 2-Bromo-6-nitroisonicotinamide derivatives. Chiral centers introduced during synthesis could lead to enantiomerically pure compounds with improved therapeutic efficacy and reduced side effects. Additionally, exploring its role in combination therapies—where it might synergize with other drugs—could unlock new treatment paradigms for multifaceted diseases.

In conclusion,2-Bromo-6-nitroisonicotinamide (CAS No. 1805949-33-0) represents a significant advancement in medicinal chemistry due to its structural versatility and biological relevance. Its applications span from kinase inhibition to antimicrobial therapies, driven by ongoing research efforts aimed at harnessing its potential for human health benefits.